Cas no 59522-74-6 (4-(5-Acetylfuran-2-yl)benzonitrile)
4-(5-Acetylfuran-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL11814375
- 4-(5-acetylfuran-2-yl)benzonitrile
- 59522-74-6
- p-(5-acetyl-2-furyl)benzonitrile
- LXETYGBCUDJHGK-UHFFFAOYSA-N
- EN300-745789
- 4-(5-Acetylfuran-2-yl)benzonitrile
-
- Inchi: 1S/C13H9NO2/c1-9(15)12-6-7-13(16-12)11-4-2-10(8-14)3-5-11/h2-7H,1H3
- InChI Key: LXETYGBCUDJHGK-UHFFFAOYSA-N
- SMILES: O1C(C(C)=O)=CC=C1C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 211.063328530g/mol
- Monoisotopic Mass: 211.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
4-(5-Acetylfuran-2-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745789-0.05g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 0.05g |
$1381.0 | 2024-05-23 | |
| Enamine | EN300-745789-0.1g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 0.1g |
$1447.0 | 2024-05-23 | |
| Enamine | EN300-745789-0.25g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 0.25g |
$1513.0 | 2024-05-23 | |
| Enamine | EN300-745789-0.5g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 0.5g |
$1577.0 | 2024-05-23 | |
| Enamine | EN300-745789-1.0g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 1.0g |
$1643.0 | 2024-05-23 | |
| Enamine | EN300-745789-2.5g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 2.5g |
$3220.0 | 2024-05-23 | |
| Enamine | EN300-745789-5.0g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 5.0g |
$4764.0 | 2024-05-23 | |
| Enamine | EN300-745789-10.0g |
4-(5-acetylfuran-2-yl)benzonitrile |
59522-74-6 | 95% | 10.0g |
$7065.0 | 2024-05-23 |
4-(5-Acetylfuran-2-yl)benzonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-(5-Acetylfuran-2-yl)benzonitrile
Professional Introduction to 4-(5-Acetylfuran-2-yl)benzonitrile (CAS No. 59522-74-6)
4-(5-Acetylfuran-2-yl)benzonitrile, a compound with the chemical formula C10H7O2N and CAS number 59522-74-6, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both acetyl and nitrile functional groups in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.
The benzonitrile moiety is particularly noteworthy, as it is a common pharmacophore found in numerous therapeutic agents. Its electron-withdrawing nature can influence the electronic properties of adjacent functional groups, making it valuable for designing molecules with specific biological activities. In recent years, there has been a surge in research focusing on benzonitrile derivatives due to their reported efficacy in treating various diseases, including cancer and inflammatory disorders.
The 5-Acetylfuran-2-yl substituent adds an additional layer of complexity to this compound, introducing a furan ring that is further modified by an acetyl group. Furan derivatives are well-documented for their role in medicinal chemistry, often serving as key structural elements in natural products and synthetic drugs. The acetyl group enhances the reactivity of the furan ring, allowing for further functionalization and the creation of more complex molecular architectures.
Recent studies have highlighted the importance of 4-(5-Acetylfuran-2-yl)benzonitrile in the synthesis of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the development of kinase inhibitors, which are crucial for treating cancers and other metabolic disorders. The combination of the benzonitrile and acetylfuran moieties provides a scaffold that can be easily modified to target specific enzymatic pathways involved in disease progression.
In addition to its applications in oncology, 4-(5-Acetylfuran-2-yl)benzonitrile has shown promise in the treatment of neurological disorders. The compound’s ability to cross the blood-brain barrier makes it an attractive candidate for developing drugs that target central nervous system (CNS) diseases. Preliminary studies have indicated that derivatives of this molecule may exhibit neuroprotective properties, potentially offering new treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.
The synthesis of 4-(5-Acetylfuran-2-yl)benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted furans and benzonitrile derivatives, followed by acetylation steps to introduce the acetyl group. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing the need for hazardous reagents and solvents.
The pharmacological activity of 4-(5-Acetylfuran-2-yl)benzonitrile is influenced by various factors, including its solubility, stability, and interactions with biological targets. Computational modeling techniques have been increasingly employed to predict the binding affinity of this compound to potential drug targets. These simulations help researchers design analogs with enhanced potency and reduced side effects, accelerating the drug discovery process.
In conclusion, 4-(5-Acetylfuran-2-yl)benzonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with applications across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.
59522-74-6 (4-(5-Acetylfuran-2-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)